Cas no 1240301-71-6 (N'-hydroxy-2,2-dimethylpropanimidamide)

• Product Name: N'-hydroxy-2,2-dimethylpropanimidamide
• CAS No: 1240301-71-6
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 4564209
• Update Time: 2025-11-02

N'-hydroxy-2,2-dimethylpropanimidamide Chemical and Physical Properties

Names and Identifiers

• Propanimidamide, N'-hydroxy-2,2-dimethyl-, (1Z)-
• (Z)-N'-Hydroxypivalimidamide
• N'-hydroxy-2,2-dimethylpropanimidamide

• Inchi： 1S/C5H12N2O/c1-5(2,3)4(6)7-8/h8H,1-3H3,(H2,6,7)
• InChI Key： CVOGFMYWFRFWEQ-UHFFFAOYSA-N
• SMILES： C(/N)(=N/O)\C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N'-hydroxy-2,2-dimethylpropanimidamide

Comprehensive Overview of N'-hydroxy-2,2-dimethylpropanimidamide (CAS No. 1240301-71-6): Properties, Applications, and Research Insights

N'-hydroxy-2,2-dimethylpropanimidamide (CAS No. 1240301-71-6) is a specialized organic compound garnering attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This hydroxamic acid derivative is characterized by its propanimidamide backbone and a hydroxyl group attached to the nitrogen atom, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in enzyme inhibition, particularly in targeting metalloenzymes like histone deacetylases (HDACs), which are critical in epigenetic regulation.

The compound’s molecular formula and structural stability have made it a subject of interest in drug discovery, especially in the development of small-molecule therapeutics. Recent studies highlight its potential in modulating cellular pathways linked to inflammation and oxidative stress, aligning with current trends in precision medicine and targeted therapy. Its synthonic properties also make it valuable for designing chelation agents in diagnostic imaging.

From a synthetic perspective, N'-hydroxy-2,2-dimethylpropanimidamide is often synthesized via hydroxylamine condensation with 2,2-dimethylpropanenitrile, followed by purification through crystallization. Its high purity (>98%) is crucial for reproducibility in biological assays, a key concern for researchers optimizing structure-activity relationships (SAR). Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its integrity.

In the context of green chemistry, efforts to optimize its synthesis using catalytic methods or biocatalysis are gaining traction, addressing demands for sustainable production. This aligns with broader industry shifts toward eco-friendly intermediates, a topic frequently searched in academic and industrial forums. Additionally, its low toxicity profile (as per preliminary studies) positions it favorably for further preclinical evaluation.

Beyond pharmaceuticals, CAS No. 1240301-71-6 has exploratory applications in material science, such as polymer crosslinking or as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals is under investigation for advanced catalysis systems. These multidisciplinary applications reflect its adaptability, a recurring theme in high-impact research publications.

For researchers sourcing this compound, quality benchmarks like chromatographic purity and batch-to-batch consistency are critical. Suppliers often provide technical data sheets detailing storage conditions (e.g., inert atmosphere, −20°C) to ensure stability. Such practical considerations are frequently queried in scientific databases and procurement platforms.

In summary, N'-hydroxy-2,2-dimethylpropanimidamide exemplifies the intersection of innovative chemistry and translational research. Its multifaceted roles—from drug development to materials engineering—underscore its relevance in contemporary science. As interest grows in mechanistic studies and application diversification, this compound is poised to remain a focal point in peer-reviewed literature and industrial R&D pipelines.